molecular formula C6H17NO3 B8686592 Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide CAS No. 56742-57-5

Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide

Cat. No. B8686592
CAS RN: 56742-57-5
M. Wt: 151.20 g/mol
InChI Key: RKTGAWJWCNLSFX-UHFFFAOYSA-M
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Description

Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide is a useful research compound. Its molecular formula is C6H17NO3 and its molecular weight is 151.20 g/mol. The purity is usually 95%.
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properties

CAS RN

56742-57-5

Product Name

Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide

Molecular Formula

C6H17NO3

Molecular Weight

151.20 g/mol

IUPAC Name

bis(2-hydroxyethyl)-dimethylazanium;hydroxide

InChI

InChI=1S/C6H16NO2.H2O/c1-7(2,3-5-8)4-6-9;/h8-9H,3-6H2,1-2H3;1H2/q+1;/p-1

InChI Key

RKTGAWJWCNLSFX-UHFFFAOYSA-M

Canonical SMILES

C[N+](C)(CCO)CCO.[OH-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The procedure of Example 1 was followed except that about 267 grams of DMEA, 300 grams of de-ionized water, and 125 grams of ethylene oxide were used. However, at the end of the nitrogen purge, about 4.5 grams of ethylenediamine were added. The product is a clear and colorless solution, and no color change was observed after one month of standing at room temperature.
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Synthesis routes and methods II

Procedure details

A two-liter three-necked flask equipped with a thermometer, magnetic stirrer, dry ice condenser, cooling bath, and nitrogen inlet was charged with about 267 grams of dimethylethanolamine (DMEA) and 330 grams of de-ionized water. About 128 grams of ethylene oxide was fed slowly through a feeding tube into the reaction mixture using moderate agitation, and the reaction temperature was maintained below 20° C. After the ethylene oxide addition was completed, the reaction was allowed to digest for an additional hour. The reaction mixture was then purged with nitrogen for one hour. The product is a clear and colorless solution. However, after about four days of standing at room temperature, the product darkened somewhat.
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